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Compound of Interest

Isopropyl 2-bromo-2-
Compound Name:
methylpropanoate

Cat. No.: B1304831

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
Isopropyl 2-bromo-2-methylpropanoate (CAS No. 51368-55-9). The information is intended
to equip laboratory personnel with the necessary knowledge to handle this chemical
responsibly, minimizing risks and ensuring a safe working environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Isopropyl 2-bromo-2-
methylpropanoate is presented in Table 1. This data is essential for understanding the
conditions under which the chemical can be safely stored and handled.
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Property Value Source(s)
Molecular Formula C7H13BroO2 [1112]
Molecular Weight 209.08 g/mol [1][3]
Appearance Colorless to pale yellow liquid [11[4115]
Boiling Point 168-170 °C [1][6]
Melting Point 27 °C [1]

Flash Point 56 °C (132.8 °F) [11[2][4][5]
Density 1.26 g/cm3 [1][6]

Vapor Pressure

1.5+0.3 mmHg at 25°C

[5]

Refractive Index 1.436 - 1.457 [11[5]
Purity 299.0% [1]
Moisture Content <0.1% [1]
pH 6.0-8.0 [1]

Hazard Identification and Classification

Isopropyl 2-bromo-2-methylpropanoate is classified as a hazardous substance. A summary

of its hazard classifications under the Globally Harmonized System (GHS) and its NFPA 704

rating are provided below.

GHS Hazard Classification

The GHS classification for this compound indicates several potential hazards. It is important to

note that the notified classification ratios from companies can vary.[3]
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Hazard Class Hazard Statement Signal Word Pictogram(s)

o H226: Flammable )
Flammable liquids o Warning &
liquid and vapor

Skin H315: Causes skin )
S o Warning |
corrosion/irritation irritation
Serious eye H319: Causes serious ]
. e Warning I
damage/eye irritation eye irritation
Specific target organ
toxicity — single H335: May cause ]
. . o Warning !
exposure (Respiratory  respiratory irritation
tract irritation)
Germ cell H340: May cause
o _ Danger TR T
mutagenicity genetic defects

) o H317: May cause an ]
Skin sensitization o ) Warning
allergic skin reaction

Hazardous to the H411: Toxic to aquatic
aguatic environment, life with long lasting Warning ¥
long-term hazard effects

Note: The GHS classification is based on aggregated data and may vary between suppliers.

NFPA 704 Rating

The National Fire Protection Association (NFPA) 704 diamond provides a quick visual
representation of the hazards associated with a chemical.
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Category Rating Description

Can cause temporary

Health (Blue) 2 incapacitation or residual
injury.[4]
B Must be preheated before
Flammability (Red) 1 o
ignition can occur.[4]
Normally stable, even under
Instability (Yellow) 0 fire exposure conditions, and is
not reactive with water.[2]
Special (White) - No special hazards indicated.

Experimental Protocols for Hazard Assessment

The hazard classifications presented in this guide are determined through standardized
experimental protocols. While specific test reports for Isopropyl 2-bromo-2-
methylpropanoate are not publicly available, the methodologies follow internationally
recognized guidelines, primarily those established by the Organisation for Economic Co-
operation and Development (OECD).

Flash Point Determination

The flash point of a volatile material is the lowest temperature at which its vapors will ignite
when given an ignition source.[7] Acommon method for determining the flash point of
combustible liquids like Isopropyl 2-bromo-2-methylpropanoate is the Pensky-Martens
closed-cup test (ASTM D93).

Methodology Overview:
o A sample of the chemical is placed in a closed cup and heated at a slow, constant rate.
e Asmall flame is directed into the cup at regular intervals.

o The flash point is the lowest temperature at which the application of the flame causes the
vapor above the liquid to ignite.[8]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://pubmed.ncbi.nlm.nih.gov/8207760/
https://www.benchchem.com/product/b1304831?utm_src=pdf-body
https://www.benchchem.com/product/b1304831?utm_src=pdf-body
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.benchchem.com/product/b1304831?utm_src=pdf-body
https://m.youtube.com/watch?v=Yysmew-I1PI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Skin Irritation/Corrosion Testing (OECD Test Guideline
404)

This guideline describes the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.[9] It employs a sequential testing strategy to minimize animal testing.[3]

Methodology Overview:
« Initial Assessment: A weight-of-evidence analysis of existing data is performed.[3]

« In Vitro Testing: Validated in vitro tests using reconstructed human epidermis (RhE) models
are conducted to predict skin corrosion or irritation potential.[10]

« In Vivo Testing (if necessary): If in vitro results are inconclusive, a test is performed on a
single albino rabbit. A small amount of the substance is applied to a patch of shaved skin for
a set duration. The skin is then observed for signs of erythema (redness) and edema
(swelling) at specific intervals.[9]

Eye Irritation/Corrosion Testing (OECD Test Guideline
405)

This guideline is used to assess the potential of a substance to cause serious eye damage or
irritation.[4][5] Similar to skin testing, it follows a tiered approach to reduce animal use.[4][11]

Methodology Overview:

» Weight-of-Evidence Analysis: Existing data on the substance and structurally related
compounds are reviewed.[4][11]

« In Vitro/Ex Vivo Testing: Validated in vitro methods are used as a first step.

« In Vivo Testing (if necessary): If required, the test substance is instilled into the conjunctival
sac of one eye of an albino rabbit. The eye is then examined for corneal opacity, iris lesions,
and conjunctival redness and swelling at prescribed intervals.[4][12]

Safety and Handling Precautions
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Isopropyl 2-bromo-2-
methylpropanoate.

Protection Type Recommendation

Eye/Face Protection Wear chemical splash goggles.[4]

Wear appropriate protective gloves (e.g.,
Skin Protection lightweight rubber gloves) and clothing to

prevent skin exposure.[4][13]

Use in a well-ventilated area. If exposure limits
Respiratory Protection are exceeded or irritation is experienced, use a
NIOSH/MSHA approved respirator.[4][11]

Handling and Storage

» Handling: Use spark-proof tools and explosion-proof equipment.[4] Avoid breathing vapor or
mist.[4] Avoid contact with skin and eyes.[4] Ground and bond containers and receiving
equipment.[2]

o Storage: Keep away from sources of ignition.[4] Store in a cool, dry, well-ventilated place.[2]
[4] Keep the container tightly closed.[2][4] Store locked up.[2]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower
eyelids. Get medical aid.[4]

Get medical aid. Flush skin with plenty of water
Skin Contact for at least 15 minutes while removing

contaminated clothing and shoes.[4]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical aid.[4]
) Get medical aid. Wash mouth out with water. Do
Ingestion

not induce vomiting.[2][4]

Firefighting Measures
o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[2][4][14]

o Specific Hazards: Combustible liquid.[4] Vapors may form explosive mixtures with air.[13] On
combustion, may emit toxic and irritating fumes, including carbon monoxide, carbon dioxide,
and hydrogen bromide.[11][13]

¢ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

o Personal Precautions: Remove all sources of ignition.[13] Avoid breathing vapors and
contact with skin and eyes.[13] Wear appropriate personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[2]
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o Containment and Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, closed container for disposal.[4][13] Use spark-proof tools.[4]

Visualized Workflows

The following diagrams illustrate standardized workflows for emergency situations involving

Isopropyl 2-bromo-2-methylpropanoate.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Exposure Occurs

Move to Fresh Air (Rinse Mouth with Water) [Remove Contaminated Clothing) (Flush Eyes with Water (15+ min)j

(Give Artificial Respiration (if not breathing)) (Do NOT Induce Vomiting) (Flush Skin with Water (15+ min))

N

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid response for different exposure routes.

Conclusion

Isopropyl 2-bromo-2-methylpropanoate is a valuable chemical intermediate that requires
careful handling due to its associated hazards. By adhering to the safety protocols outlined in
this guide, including the use of appropriate personal protective equipment, proper handling and
storage procedures, and being prepared for emergency situations, researchers and scientists
can work with this compound in a safe and responsible manner. Always refer to the most
current Safety Data Sheet (SDS) provided by the supplier for the most detailed and up-to-date
information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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